Methyl 2-methylthiazole-4-carboxylate
Overview
Description
Methyl 2-methylthiazole-4-carboxylate (MMTC) is an organic compound that belongs to the thiazole family. It has a CAS Number of 6436-60-8 and a molecular weight of 158.2 .
Molecular Structure Analysis
The IUPAC name for Methyl 2-methylthiazole-4-carboxylate is methyl 2-methyl-1H-1lambda3-thiazole-4-carboxylate . The InChI code is 1S/C6H8NO2S/c1-4-7-5(3-10-4)6(8)9-2/h3,10H,1-2H3 .Physical And Chemical Properties Analysis
Methyl 2-methylthiazole-4-carboxylate is a solid at room temperature . It has a molecular weight of 157.19 g/mol. The density is 1.244g/cm3, and it has a boiling point of 224.7ºC at 760 mmHg .Scientific Research Applications
Pharmacology
Methyl 2-methylthiazole-4-carboxylate is a compound with potential pharmacological applications due to its structure being a thiazole derivative. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and antitumor properties . This compound could be used in the synthesis of drugs that target various diseases, leveraging the thiazole ring’s ability to interact with biological systems.
Organic Synthesis
In organic chemistry, Methyl 2-methylthiazole-4-carboxylate serves as a building block for synthesizing more complex molecules. Its thiazole core is a key structural motif in many organic compounds, and it can undergo various chemical reactions to create new derivatives with desired properties for further research or industrial applications .
Material Science
Thiazole derivatives, including Methyl 2-methylthiazole-4-carboxylate, have been studied for their role in material science. They can contribute to the development of new materials with specific electronic or photonic properties, which are useful in creating advanced technologies .
Agricultural Chemistry
The thiazole ring found in Methyl 2-methylthiazole-4-carboxylate is present in many compounds with agricultural applications. It can be used to develop new pesticides or fungicides, helping to protect crops from pests and diseases and thus contributing to agricultural productivity .
Biochemistry
In biochemistry, Methyl 2-methylthiazole-4-carboxylate can be utilized in the study of enzyme reactions or metabolic pathways. Its incorporation into larger biomolecules could help in understanding the function of thiazole-containing compounds in living organisms .
Industrial Uses
Methyl 2-methylthiazole-4-carboxylate may find industrial uses as an intermediate in the synthesis of various chemicals. Its reactivity makes it suitable for creating compounds used in dyes, fragrances, and other chemical products .
Safety and Hazards
properties
IUPAC Name |
methyl 2-methyl-1,3-thiazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2S/c1-4-7-5(3-10-4)6(8)9-2/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZERNAIKPVSQHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60564310 |
Source
|
| Record name | Methyl 2-methyl-1,3-thiazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60564310 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-methylthiazole-4-carboxylate | |
CAS RN |
6436-60-8 |
Source
|
| Record name | Methyl 2-methyl-1,3-thiazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60564310 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,4-Dihydro-2H-pyrano[3,2-c]pyridine](/img/structure/B1316139.png)
![[1-(Thiophen-2-yl)cyclopropyl]methanamine](/img/structure/B1316151.png)
